(Z)-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-phenylprop-2-enenitrile

• IUPAC Name: (Z)-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-phenylprop-2-enenitrile
• InChI: InChI=1S/C20H12ClN3S/c21-17-8-6-15(7-9-17)19-18(24-10-11-25-20(24)23-19)12-16(13-22)14-4-2-1-3-5-14/h1-12H/b16-12+
• InChI Key: IYUWPXJWSPADAQ-FOWTUZBSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC2=C(N=C3N2C=CS3)C4=CC=C(C=C4)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C/C2=C(N=C3N2C=CS3)C4=CC=C(C=C4)Cl)/C#N
• Molecular Formula: C20H12ClN3S
• Molecular Weight: 361.8 g/mol

Description

Imidazo[1,2-a]pyridines and imidazo[1,5-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are recognized as significant structural components of a large number of agrochemicals and pharmaceuticals.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis. These strategies have been considered as some of the most efficient for the construction of imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

Cytotoxic Activity

• Novel compounds bearing imidazo[2,1-b]thiazole scaffolds, including a derivative of the requested compound, have been synthesized and demonstrated cytotoxicity against human cancer cell lines such as HepG2 and MDA-MB-231. One particular compound showed potential as an inhibitor against MDA-MB-231 (IC50 = 1.4 μM), showing more selectivity against this cell line than the HepG2 cell line (IC50 = 22.6 μM) (H. Ding et al., 2012).

Antimicrobial Activity

• Some derivatives of the requested compound have been synthesized and evaluated for their antibacterial and antifungal activities. Compounds in this series showed significant activity against various strains such as Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and others (Nuray Ulusoy Güzeldemirci et al., 2013).

Structural Analysis

• The crystal structure of a related compound was analyzed, revealing insights into the molecular geometry and interactions. This structural understanding is crucial for further medicinal chemistry applications (M. Akkurt et al., 2010).

Anticancer Potential

• A study proposed a new method for assembling the imidazo[2,1-b][1,3]thiazole system, with some compounds showing moderate ability to suppress the growth of kidney cancer cells and other cancer cell lines (L. M. Potikha & V. Brovarets, 2020).

Antitubercular Activity

• Research on imidazo[2,1-b]thiazoles, including compounds similar to the requested chemical, demonstrated potent antitubercular activity, indicating potential applications in treating tuberculosis (A. Andreani et al., 2001).

Future Directions

The synthesis and functionalization of imidazo[1,2-a]pyridines and imidazo[1,5-a]pyridines continue to be areas of active research due to their wide range of applications in medicinal chemistry. Future work will likely focus on developing more efficient strategies for the construction of these and related heterocyclic compounds.